Cas no 42981-93-1 (Methyl 3-methoxy-2-methylbenzoate)

Methyl 3-methoxy-2-methylbenzoate is a substituted benzoate ester characterized by its methoxy and methyl functional groups at the 3- and 2-positions, respectively. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and fine chemicals. Its structural features enhance reactivity in electrophilic aromatic substitution and esterification reactions. The methoxy group contributes to electron-donating effects, while the methyl substituent influences steric and electronic properties. The ester functionality allows for further derivatization, making it a versatile building block. High purity grades ensure consistent performance in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain stability.
Methyl 3-methoxy-2-methylbenzoate structure
42981-93-1 structure
Product Name:Methyl 3-methoxy-2-methylbenzoate
CAS No:42981-93-1
MF:C10H12O3
MW:180.200483322144
MDL:MFCD11846427
CID:324571
PubChem ID:12527049
Update Time:2025-10-10

Methyl 3-methoxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-methoxy-2-methylbenzoate
    • Benzoicacid, 3-methoxy-2-methyl-, methyl ester
    • 2-Methyl-3-methoxy benzoate methyl ester
    • 2-methyl-3-methoxy methyl benzoate
    • 3-Methoxy-2-methylbenzoesaeure-methylester
    • 3-Methoxy-2-methyl-benzoesaeure-methylester
    • 3-methoxy-2-methylbenzoic acid methyl ester
    • 3-methoxy-2-methyl-benzoic acid methyl ester
    • ACMC-209js8
    • AG-B-27613
    • ANW-29910
    • AS01334
    • CTK6J0550
    • SureCN3796962
    • VVQORCPXLODREB-UHFFFAOYSA-N
    • RP10876
    • AB0009660
    • 2-Methyl-3-methoxybenzoic acid methyl ester
    • MFCD11846427
    • FT-0753702
    • DTXSID70501392
    • Benzoicacid,3-methoxy-2-methyl-,methyl ester
    • AKOS015888698
    • SY258531
    • Methyl3-methoxy-2-methylbenzoate
    • NF-0031
    • J-522189
    • A912934
    • 42981-93-1
    • CS-0199628
    • AMY30239
    • SCHEMBL3796962
    • DA-17379
    • MDL: MFCD11846427
    • Inchi: 1S/C10H12O3/c1-7-8(10(11)13-3)5-4-6-9(7)12-2/h4-6H,1-3H3
    • InChI Key: VVQORCPXLODREB-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(C(=O)OC)=C1C

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 75 ºC (0.1 Torr)
  • Flash Point: 97.0±16.4 ºC,
  • Refractive Index: 1.503
  • Solubility: Very slightly soluble (0.81 g/l) (25 º C),
  • PSA: 35.53
  • Vapor Pressure: No data available

Methyl 3-methoxy-2-methylbenzoate Security Information

Methyl 3-methoxy-2-methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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£80.00 2024-05-22
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£53.00 2025-02-19
Apollo Scientific
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Fluorochem
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Fluorochem
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eNovation Chemicals LLC
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